
In-Depth Technical Guide to Deuterium-Labeled
L-Cysteine: Structure and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Cysteine-d3

Cat. No.: B15088576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure and stability of

deuterium-labeled L-Cysteine, a critical tool in various research and development applications,

including metabolic tracing, pharmacokinetic studies, and as an internal standard in mass

spectrometry.

Chemical Structure of Deuterium-Labeled L-
Cysteine
L-Cysteine can be labeled with deuterium at several positions. The specific placement of the

deuterium atoms is crucial for the intended application. Below are the common deuterated

forms of L-Cysteine.

Commonly Available Deuterium-Labeled L-Cysteine
Isotopologues
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Compound Name Molecular Formula CAS Number
Positions of
Deuterium Labeling

L-Cysteine-3,3-d2 C₃H₅D₂NO₂S 130633-02-2
Two deuterium atoms

on the β-carbon (C3)

L-Cysteine-2,3,3-d3 C₃H₄D₃NO₂S 214782-32-8

One deuterium atom

on the α-carbon (C2)

and two on the β-

carbon (C3)

L-Cysteine-d2 C₃H₅D₂NO₂S 130633-02-2

Specific positions can

vary, but commonly

refers to L-Cysteine-

3,3-d2

It is imperative for researchers to verify the exact labeling pattern from the supplier's certificate

of analysis.

Chemical Structure Diagrams
The following diagrams illustrate the structures of unlabeled and two common deuterated forms

of L-Cysteine.
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L-Cysteine

L-Cysteine-3,3-d2

L-Cysteine-2,3,3-d3

HS-CH₂-CH(NH₂)-COOH

HS-CD₂-CH(NH₂)-COOH

HS-CD₂-CD(NH₂)-COOH

 

L-Cysteine

Oxygen (O₂)

L-Cysteine

L-Cystine

Oxidation

2H₂O
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Start: Obtain Deuterium-Labeled L-Cysteine

Prepare Solutions at
Different pH and Temperatures

Incubate under
Controlled Conditions

Withdraw Aliquots
at Time Points

Analyze by Stability-Indicating
HPLC-UV Method

Quantify Peak Areas of
L-Cysteine and L-Cystine

Determine Degradation Kinetics

End: Stability Profile Established

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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